![molecular formula C17H26N2O4S B7713172 2-(N-cyclohexylmethylsulfonamido)-N-(4-methoxybenzyl)acetamide](/img/structure/B7713172.png)
2-(N-cyclohexylmethylsulfonamido)-N-(4-methoxybenzyl)acetamide
- Click on QUICK INQUIRY to receive a quote from our team of experts.
- With the quality product at a COMPETITIVE price, you can focus more on your research.
Overview
Description
2-(N-cyclohexylmethylsulfonamido)-N-(4-methoxybenzyl)acetamide, also known as CMS, is a synthetic compound that has gained attention in recent years due to its potential applications in scientific research. CMS is a sulfonamide derivative that has been found to have various biochemical and physiological effects, making it a promising candidate for use in laboratory experiments.
Mechanism of Action
The mechanism of action of 2-(N-cyclohexylmethylsulfonamido)-N-(4-methoxybenzyl)acetamide is not fully understood, but it is believed to work by inhibiting the activity of certain enzymes and proteins in the body. This inhibition can lead to various biochemical and physiological effects, including the suppression of inflammation and the inhibition of tumor growth.
Biochemical and Physiological Effects
This compound has been found to have various biochemical and physiological effects, including the inhibition of the growth of cancer cells, the suppression of inflammation, and the reduction of blood glucose levels in diabetic animals. Additionally, this compound has been found to have antimicrobial and antifungal properties, making it a potential candidate for use in the development of new antibiotics.
Advantages and Limitations for Lab Experiments
One advantage of using 2-(N-cyclohexylmethylsulfonamido)-N-(4-methoxybenzyl)acetamide in laboratory experiments is its ability to selectively target certain enzymes and proteins, making it a valuable tool for studying specific biological processes. Additionally, this compound has been found to have low toxicity in animal studies, making it a relatively safe compound to use in laboratory settings. However, one limitation of using this compound is its limited solubility in water, which can make it difficult to administer in certain experiments.
Future Directions
There are numerous future directions for the study of 2-(N-cyclohexylmethylsulfonamido)-N-(4-methoxybenzyl)acetamide. One potential area of research is the development of new drugs based on the structure of this compound. Additionally, further studies are needed to fully understand the mechanism of action of this compound and its potential applications in the treatment of various diseases. Finally, research is needed to optimize the synthesis and administration of this compound in laboratory settings.
Synthesis Methods
The synthesis of 2-(N-cyclohexylmethylsulfonamido)-N-(4-methoxybenzyl)acetamide involves the reaction of N-cyclohexylmethylamine with 4-methoxybenzylchloride to obtain N-cyclohexylmethyl-4-methoxybenzylamine. This intermediate is then reacted with acetic anhydride and sulfamic acid to obtain this compound.
Scientific Research Applications
2-(N-cyclohexylmethylsulfonamido)-N-(4-methoxybenzyl)acetamide has been found to have multiple applications in scientific research. It has been studied for its potential use in the treatment of various diseases, including cancer, diabetes, and inflammation. Additionally, this compound has been found to have antimicrobial and antifungal properties, making it a potential candidate for use in the development of new antibiotics.
properties
IUPAC Name |
2-[cyclohexyl(methylsulfonyl)amino]-N-[(4-methoxyphenyl)methyl]acetamide |
Source
|
---|---|---|
Details | Computed by Lexichem TK 2.7.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C17H26N2O4S/c1-23-16-10-8-14(9-11-16)12-18-17(20)13-19(24(2,21)22)15-6-4-3-5-7-15/h8-11,15H,3-7,12-13H2,1-2H3,(H,18,20) |
Source
|
Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI Key |
LXQAROHKOWEULD-UHFFFAOYSA-N |
Source
|
Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
COC1=CC=C(C=C1)CNC(=O)CN(C2CCCCC2)S(=O)(=O)C |
Source
|
Details | Computed by OEChem 2.3.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C17H26N2O4S |
Source
|
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Weight |
354.5 g/mol |
Source
|
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Disclaimer and Information on In-Vitro Research Products
Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.